molecular formula C8H15N3S B8785513 4-Prop-2-enylpiperazine-1-carbothioamide CAS No. 40546-27-8

4-Prop-2-enylpiperazine-1-carbothioamide

Cat. No.: B8785513
CAS No.: 40546-27-8
M. Wt: 185.29 g/mol
InChI Key: NUYKXHPDFCEPDX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Prop-2-enylpiperazine-1-carbothioamide is a piperazine derivative characterized by a carbothioamide (-CSNH₂) group at position 1 and an allyl (prop-2-enyl) substituent at position 4 of the piperazine ring. The allyl group introduces unsaturation, which may enhance reactivity or influence molecular conformation. Piperazine derivatives are widely studied for their pharmacological versatility, including antimicrobial, anticancer, and neuroprotective activities .

Properties

CAS No.

40546-27-8

Molecular Formula

C8H15N3S

Molecular Weight

185.29 g/mol

IUPAC Name

4-prop-2-enylpiperazine-1-carbothioamide

InChI

InChI=1S/C8H15N3S/c1-2-3-10-4-6-11(7-5-10)8(9)12/h2H,1,3-7H2,(H2,9,12)

InChI Key

NUYKXHPDFCEPDX-UHFFFAOYSA-N

Canonical SMILES

C=CCN1CCN(CC1)C(=S)N

Origin of Product

United States

Comparison with Similar Compounds

4-Formyl-N-(2-methylprop-2-enyl)piperazine-1-carbothioamide

  • Substituents : Position 4 has a formyl (-CHO) group and a methyl-substituted allyl chain.
  • Synthetic Route : Similar N-alkylation strategies are employed, but the formyl group requires protection/deprotection steps during synthesis.

N-Benzyl-4-(2-pyridinyl)-1-piperazinecarbothioamide

  • Substituents : Position 4 features a pyridinyl aromatic ring, and the carbothioamide is N-benzylated.
  • These modifications may improve blood-brain barrier penetration compared to the allyl group in the target compound .
  • Pharmacological Relevance : Pyridinyl derivatives are often associated with CNS activity, suggesting divergent therapeutic applications .

4-[2-(1,3-Dioxobenzo[de]isoquinolinyl)ethyl]-N-(4-methylphenyl)piperazine-1-carbothioamide

  • Substituents: A bulky benzo[de]isoquinolinyl group is attached via an ethyl linker.
  • Key Differences : The extended aromatic system increases molecular weight (~100–150 g/mol higher than the target compound) and steric hindrance, likely reducing solubility but enhancing intercalation with DNA or enzymes .

Physicochemical and Pharmacological Comparisons

Compound Name Substituents (Position 4) LogP* Bioactivity Highlights Key References
4-Prop-2-enylpiperazine-1-carbothioamide Allyl ~1.8 Antimicrobial, antitumor (hypothetical)
4-Formyl-N-(2-methylallyl) analogue Formyl + methylallyl ~1.5 Not reported
N-Benzyl-4-(2-pyridinyl) analogue Pyridinyl + benzyl ~2.3 CNS modulation (predicted)
Dithiocarbamate derivative () 4-Nitrophenyl + dithiocarbamate ~2.5 Antitumor, antibacterial

*LogP values estimated using fragment-based methods.

Reactivity and Stability

  • Carbothioamide vs. Dithiocarbamate : The carbothioamide group in the target compound is less prone to hydrolysis than dithiocarbamate (), which can release toxic CS₂ under acidic conditions .
  • Allyl vs. Aromatic Groups : The allyl group in the target compound may undergo oxidative degradation or Michael additions, whereas aryl substituents (e.g., pyridinyl in ) enhance stability under physiological conditions .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.